Cas no 1040657-75-7 (2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[(4-methoxyphenyl)methyl]acetamide)

• Product Name: 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[(4-methoxyphenyl)methyl]acetamide
• CAS No: 1040657-75-7
• MF: C₁₈H₁₈N₄O₄S₃
• MW: 450.554919719696
• CID: 5385781
• Update Time: 2025-05-23

2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[(4-methoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-5-thiophen-2-ylsulfonylpyrimidin-2-yl)sulfanyl-N-[(4-methoxyphenyl)methyl]acetamide
• 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[(4-methoxyphenyl)methyl]acetamide

• Inchi： 1S/C18H18N4O4S3/c1-26-13-6-4-12(5-7-13)9-20-15(23)11-28-18-21-10-14(17(19)22-18)29(24,25)16-3-2-8-27-16/h2-8,10H,9,11H2,1H3,(H,20,23)(H2,19,21,22)
• InChI Key： QWCAGYYBYRGNPO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC)C=C1)(=O)CSC1=NC=C(S(C2SC=CC=2)(=O)=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[(4-methoxyphenyl)methyl]acetamide

Introduction to Compound with CAS No. 1040657-75-7 and Product Name: 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[(4-methoxyphenyl)methyl]acetamide

Compound with the CAS number 1040657-75-7 and the product name 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[(4-methoxyphenyl)methyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including 4-amino, thiophene-2-sulfonyl, and 4-methoxyphenyl, makes it a versatile scaffold for developing novel therapeutic agents.

The molecular framework of this compound is built around a pyrimidine core, which is a well-documented motif in the design of bioactive molecules. Pyrimidine derivatives have been extensively studied for their role in various biological processes, making them a cornerstone in the development of drugs targeting diseases such as cancer, infectious diseases, and inflammatory disorders. The specific substitution pattern in this compound, particularly the thiophene-2-sulfonyl group, contributes to its unique chemical properties and biological activities.

Recent research has highlighted the importance of sulfanyl and acetamide functional groups in enhancing the pharmacological properties of small molecules. These groups are known to improve solubility, metabolic stability, and binding affinity to biological targets. The incorporation of these features into the molecular structure of this compound suggests that it may exhibit potent activity against a range of therapeutic targets. For instance, studies have shown that pyrimidine-based sulfonamides can act as inhibitors of enzymes involved in cancer cell proliferation and metabolism.

The 4-methoxyphenyl moiety in the product name is another critical feature that contributes to the compound's pharmacological profile. This aromatic group is often used in drug design due to its ability to modulate electronic properties and enhance binding interactions with biological targets. The methoxy substituent further enhances these interactions by providing additional hydrogen bonding opportunities, which can improve drug-receptor affinity.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drug discovery. Multitargeted drugs are designed to interact with multiple biological targets simultaneously, which can lead to synergistic effects and reduced side effects. The complex structure of this compound suggests that it may possess multitargeted activity, making it a promising candidate for further investigation.

Moreover, the synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity and novelty. The preparation of such intricate molecules requires careful optimization of reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to construct complex molecular frameworks more efficiently, which is crucial for drug development.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise in preclinical studies as a tool for understanding disease mechanisms and developing new therapeutic strategies. For example, researchers have explored its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer and inflammation.

The structural features of this compound also make it an attractive candidate for computational studies. Molecular modeling techniques can be used to predict how it interacts with biological targets at the atomic level. These studies can provide valuable insights into its mechanism of action and help guide further optimization efforts.

As research continues to evolve, new applications for this compound are likely to emerge. The combination of its unique structural features and promising pharmacological properties makes it a versatile tool for both academic research and industrial drug development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in fully realizing its potential.

In conclusion, compound with CAS No. 1040657-75-7 and product name 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[(4-methoxyphenyl)methyl]acetamide represents a significant contribution to the field of pharmaceutical chemistry. Its intricate molecular structure, multifunctional groups, and promising pharmacological properties make it a valuable asset for ongoing research efforts aimed at developing novel therapeutic agents.